2-Chloro-4'-fluoroacetophenone

• IUPAC Name: 2-chloro-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C8H6ClFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2
• InChI Key: UJZWJOQRSMOFMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCl)F
• Molecular Formula: C8H6ClFO
• DSSTOX Substance ID: DTXSID70196560
• Molecular Weight: 172.58 g/mol
• CAS No.: 456-04-2

Description

2-Chloro-4’-fluoroacetophenone is an organic compound with the molecular formula C8H6ClFO. It is a derivative of acetophenone, where the hydrogen atoms on the benzene ring are substituted by chlorine and fluorine atoms at the 2 and 4’ positions, respectively. This compound is known for its applications in organic synthesis and as an intermediate in the production of various pharmaceuticals and agrochemicals .

Scientific Research Applications

2-Chloro-4’-fluoroacetophenone is widely used in scientific research due to its versatility in organic synthesis. Some of its applications include:

Chemistry: Used as a building block for the synthesis of various complex organic molecules.

Biology: Employed in the synthesis of bioactive compounds that can be used in biological studies.

Medicine: Serves as an intermediate in the production of pharmaceuticals, including anti-inflammatory and antimicrobial agents.

Industry: Utilized in the manufacture of agrochemicals and other industrial chemicals

Safety and Hazards

2-Chloro-4’-fluoroacetophenone is considered hazardous. It is toxic if swallowed and may cause severe skin burns and eye damage. It may also cause an allergic skin reaction and is fatal if inhaled.

Mechanism of Action

Target of Action

It’s known that this compound is used as a precursor in the synthesis of various other compounds .

Mode of Action

2-Chloro-4’-fluoroacetophenone is a chemical intermediate used in the synthesis of various compounds. For instance, it condenses with N-methyl-4-(methylthio)benzamidine to yield 1-methyl-2-(4-methylthio)phenyl-4-(4-fluoro)phenylimidazole . This suggests that its mode of action is primarily through its reactivity with other compounds in chemical reactions.

Biochemical Pathways

It’s used in the synthesis of s-(phenacyl)glutathiones , which are involved in the detoxification of xenobiotics. Therefore, it may indirectly influence the glutathione pathway.

Pharmacokinetics

Its physical properties such as its solid form, low water solubility , and its melting point of 47-50 °C suggest that its bioavailability could be influenced by these factors.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Chloro-4’-fluoroacetophenone. For instance, its reactivity may be influenced by temperature, pH, and the presence of other chemicals. It’s sensitive to strong oxidizing agents, strong acids, strong bases, alcohols, amines, and strong reducing agents . Its storage temperature should be in an inert atmosphere at room temperature .

Biochemical Analysis

Biochemical Properties

It has been used in the synthesis of S-(phenacyl)glutathiones , indicating potential interactions with glutathione-related enzymes and proteins

Cellular Effects

Safety data indicates that it may cause skin irritation and severe eye damage This suggests that it could potentially affect cell membranes and disrupt cellular processes

Molecular Mechanism

It has been used in the synthesis of various compounds, suggesting it may interact with a range of biomolecules

Metabolic Pathways

It has been used in the synthesis of S-(phenacyl)glutathiones , suggesting it may interact with enzymes and cofactors involved in glutathione metabolism

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-Chloro-4’-fluoroacetophenone typically involves a Friedel-Crafts acylation reaction. The process begins with the reaction of fluorobenzene with chloracetyl chloride in the presence of anhydrous aluminum trichloride as a catalyst. The reaction is carried out in an organic solvent such as dichloroethane at low temperatures (-3°C to -1°C). After the addition of chloracetyl chloride, the mixture is allowed to react for about an hour. The reaction mixture is then treated with concentrated hydrochloric acid to complete the reaction and isolate the product .

Industrial Production Methods: In industrial settings, the preparation method is optimized to reduce energy consumption and minimize waste production. One such method involves the use of ionic liquids as solvents, which can enhance the reaction efficiency and reduce the environmental impact. The reaction is carried out at ambient temperature, and the product is isolated by distillation .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-4’-fluoroacetophenone undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, to form new derivatives.

Condensation Reactions: It can react with compounds like N-methyl-4-(methylthio)benzamidine to form imidazole derivatives.

Reduction Reactions: The carbonyl group can be reduced to form alcohols.

Common Reagents and Conditions:

Substitution Reactions: Typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate.

Condensation Reactions: Often involve the use of organic solvents like ethanol and catalysts to facilitate the reaction.

Reduction Reactions: Commonly use reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products:

Imidazole Derivatives: Formed through condensation reactions.

Alcohols: Produced by the reduction of the carbonyl group.

Comparison with Similar Compounds

2-Chloro-4’-fluoroacetophenone can be compared with other halogenated acetophenones, such as:

2-Chloroacetophenone: Lacks the fluorine atom, making it less reactive towards certain nucleophiles.

4-Fluoroacetophenone: Lacks the chlorine atom, which affects its reactivity and the types of reactions it can undergo.

2-Bromo-4’-fluoroacetophenone: Contains a bromine atom instead of chlorine, which can influence its reactivity and the conditions required for its reactions

Each of these compounds has unique properties and reactivity profiles, making 2-Chloro-4’-fluoroacetophenone distinct in its applications and versatility.

Synthesis routes and methods

Procedure details

164 ml. (235.1 g., 2.04 moles) of chloroacetyl chloride is added over a 50 min. period to a mixture of 400 ml. (410 g., 4.22 moles) of fluorobenzene and 300 g. (2.25 moles) of anhydrous aluminum chloride stirred at 75° C. under nitrogen. The reaction mixture is stirred at 80° C. under nitrogen for 1 hour, cooled to 50° C., 500 ml. of fluorobenzene is added, and the reaction mixture is cooled to 0° C. and gradually (over a 30 min. period) siphoned into 1 l. of 6N. hydrochloric acid stirred at 0° C. (The temperature of the aqueous acid is maintained at or below 25° C. throughout the addition.) The quenched, acidified reaction mixture is stirred for 15 min., and the aqueous phase is separated and extracted with 350 ml. of fluorobenzene. The two organic phases are combined and washed twice with 500 ml. portions of 3N. hydrochloric acid and once with 500 ml. of water. The fluorobenzene is distilled at 30 mm. Hg. and 60° C. and, upon cooling, the obtained oily residue solidifies. The crude solid product need not be purified.

Customer Q & A

Q1: Why is 2-chloro-4'-fluoroacetophenone of interest to researchers?

A: this compound is primarily interesting as a building block for synthesizing more complex molecules. For example, it can be used to produce N3-substituted 2'-deoxy-2'-fluorouridines, which have been studied for potential hypnotic and antiviral activity []. Additionally, it serves as a starting material in the synthesis of diphenyl imidazole compounds containing a fluorine atom, which are explored for their applications in surface treatments, such as in printed wiring boards [].

Q2: Can this compound be used in biocatalysis?

A: While not directly used as a biocatalyst, this compound serves as a substrate in biocatalytic reactions. Research has shown that the enzyme Candida glabrata ketoreductase 1 (CgKR1) can catalyze the asymmetric reduction of this compound []. This is particularly interesting because the reaction follows the anti-Prelog's rule, which is unusual for natural ketoreductases. This biocatalytic process, coupled with glucose dehydrogenase (GDH) for NADPH regeneration, enables the production of valuable enantiopure halohydrins, important building blocks for pharmaceuticals [].

Q3: What are the advantages of using biocatalysis with this compound?

A3: Employing biocatalysis with substrates like this compound offers several advantages:

• High stereoselectivity: Engineered variants of CgKR1 have demonstrated >99% stereoselectivity toward α-halo ketones, including this compound []. This is crucial for synthesizing enantiopure compounds, especially for pharmaceutical applications where specific stereoisomers are often required for desired biological activity.